N-cyclohexyl-3-phenyl-6-(2-thienyl)isoxazolo[5,4-b]pyridine-4-carboxamide

• IUPAC Name: N-cyclohexyl-3-phenyl-6-thiophen-2-yl-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C23H21N3O2S/c27-22(24-16-10-5-2-6-11-16)17-14-18(19-12-7-13-29-19)25-23-20(17)21(26-28-23)15-8-3-1-4-9-15/h1,3-4,7-9,12-14,16H,2,5-6,10-11H2,(H,24,27)
• InChI Key: XQKXVTBCXGZMNY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2=CC(=NC3=C2C(=NO3)C4=CC=CC=C4)C5=CC=CS5
• Molecular Formula: C23H21N3O2S
• Molecular Weight: 403.5 g/mol

Description

N-cyclohexyl-3-phenyl-6-(2-thienyl)isoxazolo[5,4-b]pyridine-4-carboxamide, also known as CTDP-31, is a compound that has attracted significant attention in the field of medicinal chemistry due to its potential therapeutic applications. CTDP-31 is a small molecule that has been shown to have promising anti-inflammatory and analgesic properties.

Mechanism of Action

The mechanism of action of N-cyclohexyl-3-phenyl-6-(2-thienyl)isoxazolo[5,4-b]pyridine-4-carboxamide is not fully understood, but it is believed to involve the inhibition of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation and pain. By inhibiting COX-2, N-cyclohexyl-3-phenyl-6-(2-thienyl)isoxazolo[5,4-b]pyridine-4-carboxamide reduces the production of prostaglandins, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects
N-cyclohexyl-3-phenyl-6-(2-thienyl)isoxazolo[5,4-b]pyridine-4-carboxamide has been shown to have several biochemical and physiological effects. In addition to its analgesic and anti-inflammatory properties, N-cyclohexyl-3-phenyl-6-(2-thienyl)isoxazolo[5,4-b]pyridine-4-carboxamide has been found to have antioxidant activity and to protect against oxidative stress. It has also been shown to have a protective effect on the liver and to reduce the levels of inflammatory cytokines in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of N-cyclohexyl-3-phenyl-6-(2-thienyl)isoxazolo[5,4-b]pyridine-4-carboxamide is its potency and selectivity for COX-2 inhibition. This makes it a promising candidate for the development of new analgesic and anti-inflammatory drugs. However, one of the limitations of N-cyclohexyl-3-phenyl-6-(2-thienyl)isoxazolo[5,4-b]pyridine-4-carboxamide is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of N-cyclohexyl-3-phenyl-6-(2-thienyl)isoxazolo[5,4-b]pyridine-4-carboxamide. One direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the investigation of the pharmacokinetics and pharmacodynamics of N-cyclohexyl-3-phenyl-6-(2-thienyl)isoxazolo[5,4-b]pyridine-4-carboxamide in vivo, including its absorption, distribution, metabolism, and excretion. Further studies are also needed to investigate the potential therapeutic applications of N-cyclohexyl-3-phenyl-6-(2-thienyl)isoxazolo[5,4-b]pyridine-4-carboxamide in various disease models, including cancer, neurodegenerative diseases, and autoimmune diseases. Finally, the development of new formulations and delivery methods for N-cyclohexyl-3-phenyl-6-(2-thienyl)isoxazolo[5,4-b]pyridine-4-carboxamide may help to overcome its solubility issues and improve its efficacy in vivo.
Conclusion
In conclusion, N-cyclohexyl-3-phenyl-6-(2-thienyl)isoxazolo[5,4-b]pyridine-4-carboxamide is a promising compound with potential therapeutic applications in the treatment of chronic pain and inflammation. Its mechanism of action involves the inhibition of COX-2, and it has been shown to have several biochemical and physiological effects. While there are limitations to its use in lab experiments, there are several future directions for its research and development that may lead to the development of new drugs for the treatment of various diseases.

Scientific Research Applications

N-cyclohexyl-3-phenyl-6-(2-thienyl)isoxazolo[5,4-b]pyridine-4-carboxamide has been the subject of several scientific studies, and its potential therapeutic applications have been investigated in various disease models. One of the most promising applications of N-cyclohexyl-3-phenyl-6-(2-thienyl)isoxazolo[5,4-b]pyridine-4-carboxamide is in the treatment of chronic pain. Studies have shown that N-cyclohexyl-3-phenyl-6-(2-thienyl)isoxazolo[5,4-b]pyridine-4-carboxamide has potent analgesic properties and can alleviate pain in animal models of neuropathic pain and inflammatory pain.